Cas no 4792-29-4 (1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid)
4792-29-4 structure
Product Name:1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid
CAS No:4792-29-4
MF:C9H6O4
MW:178.14154291153
MDL:MFCD04117971
CID:45322
PubChem ID:78517
Update Time:2025-04-18
1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid
- 1,3-dihydro-1-oxoisobenzofuran-5-carboxylic acid
- 1-oxo-3H-2-benzofuran-5-carboxylic acid
- 5-Carboxyphthalide
- 1,3-dihydro-1-oxo-5-isobenzofurancarboxylic acid
- 1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid
- 1-Oxo-phthalan-5-carbonsaeure
- 1-oxo-phthalan-5-carboxylic acid
- 5-carbophthalide
- 5-Carboxyl-phthalide
- phthalide-5-carboxylic acid
- 1-Oxo-5-phthalancarboxylic acid
- 5-Isobenzofurancarboxylicacid, 1,3-dihydro-1-oxo-
- 5-Phthalancarboxylic acid, 1-oxo-
- 1,3-DIHYDRO-1-OXOISOBENZOFURAN-5-CARBOXYLICACID
- MFCD04117971
- EN300-177256
- A827391
- SB21801
- 5-Carboxyphthalid
- 1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid;2-cyclohexylideneethanamine;1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid
- SCHEMBL1407977
- QTWUWCFGWYYRRL-UHFFFAOYSA-N
- 5-carboxyphthalide, AldrichCPR
- AS-47186
- AKOS004123341
- DTXSID00197348
- EINECS 225-343-5
- 1-Oxo-1,3-dihydroisobenzofuran-5-carboxylicacid
- 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-
- 1-oxo-1,3-dihydro-isobenzofuran-5-carboxylic acid
- 5Carboxyphthalid
- FT-0655026
- 4792-29-4
- 9NF25F2LUE
- CS-0050454
- SY239176
- NS00031735
- F12521
- 1,3-Dihydro-1-oxoisobenzofuran-5-carbonsure
-
- MDL: MFCD04117971
- Inchi: 1S/C9H6O4/c10-8(11)5-1-2-7-6(3-5)4-13-9(7)12/h1-3H,4H2,(H,10,11)
- InChI Key: QTWUWCFGWYYRRL-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C(=O)O)=CC=2C1)=O
Computed Properties
- Exact Mass: 178.02700
- Monoisotopic Mass: 178.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 63.6A^2
Experimental Properties
- Color/Form: 白色至灰白色 无气味的粉末
- Density: 1.502
- Boiling Point: 481.1°C at 760 mmHg
- Flash Point: 206.3 °C
- Refractive Index: 1.635
- PSA: 63.60000
- LogP: 1.05520
1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,2-8°C
1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM281179-5g |
1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid |
4792-29-4 | 95% | 5g |
$524 | 2021-06-17 | |
| Ambeed | A380468-250mg |
1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid |
4792-29-4 | 98% | 250mg |
$12.0 | 2025-02-25 | |
| Ambeed | A380468-1g |
1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid |
4792-29-4 | 98% | 1g |
$16.0 | 2025-02-25 | |
| Ambeed | A380468-5g |
1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid |
4792-29-4 | 98% | 5g |
$40.0 | 2025-02-25 | |
| Ambeed | A380468-25g |
1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid |
4792-29-4 | 98% | 25g |
$133.0 | 2025-02-25 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C910044-250mg |
5-Carboxyphthalide |
4792-29-4 | 98% | 250mg |
¥258.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C910044-1g |
5-Carboxyphthalide |
4792-29-4 | 98% | 1g |
¥685.00 | 2022-09-02 | |
| Apollo Scientific | OR11405-1g |
5-Carboxyphthalide |
4792-29-4 | 98% | 1g |
£16.00 | 2025-03-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AV969-5g |
1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid |
4792-29-4 | 98% | 5g |
2899.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AV969-50mg |
1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid |
4792-29-4 | 98% | 50mg |
145.0CNY | 2021-08-05 |
1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4792-29-4 (1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid) Related Products
- 87-41-2(Phthalide)
- 2211-84-9(7-Methyl-2-benzofuran-1(3H)-one)
- 452978-42-6(5-Isobenzofurancarboxaldehyde,1,3-dihydro-3-oxo-)
- 54120-64-8(5-Methyl-1,3-dihydroisobenzofuran-1-one)
- 23405-32-5(Methyl 1-oxo-1,3-dihydroisobenzofuran-5-carboxylate)
- 452978-21-1(1(3H)-Isobenzofuranone,6-(hydroxymethyl)-)
- 333333-34-9(5-Formylphthalide)
- 4792-27-2(1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid)
- 2211-83-8(4-methyl-1(3H)-Isobenzofuranone)
- 111763-53-2(Isobenzofuranone)
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